BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Re 80
Treatment for Cell Differentiation Assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Re 80

Cat. No.: B1679242

For Researchers, Scientists, and Drug Development Professionals

Introduction

Re 80 is a synthetic retinobenzoic acid derivative that has demonstrated potential as an
inducer of cell differentiation, particularly in epidermal cells. As a retinoid, Re 80 is believed to
exert its effects through the nuclear retinoic acid receptors (RARS) and retinoid X receptors
(RXRs), which are ligand-activated transcription factors that regulate the expression of a wide
array of genes involved in cell growth, differentiation, and apoptosis.[1][2] These application
notes provide a comprehensive overview of the use of Re 80 in cell differentiation assays,
including its mechanism of action, protocols for experimental setups, and data presentation.

Mechanism of Action

Re 80, like other retinoids, modulates gene expression by binding to RARs. Upon ligand
binding, the RAR forms a heterodimer with an RXR. This complex then binds to specific DNA
sequences known as retinoic acid response elements (RARES) in the promoter regions of
target genes, thereby activating or repressing their transcription.[1][2]

In the context of epidermal differentiation, Re 80 has been shown to induce morphological
changes characteristic of differentiation in epidermal tumor cell colonies.[3] A key mechanism
identified is the modulation of keratin expression, specifically the induction of keratin 13 (K13),
a marker for internal stratified epithelia, and the inhibition of keratin 1 (K1), a marker associated
with epidermal keratinization. This shift in keratin expression is indicative of a change in the
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differentiation program of the cells. The induction of K13 has been correlated with a terminal
differentiation pathway, as cells expressing K13 were found to not incorporate
bromodeoxyuridine (BrdU), a marker for DNA synthesis and cell proliferation.

Signaling Pathway

The signaling pathway for Re 80 is presumed to follow the canonical retinoid signaling
cascade. The lipophilic nature of Re 80 allows it to cross the cell membrane and enter the
nucleus, where it binds to RARs. The activated RAR/RXR heterodimer then recruits co-
activator or co-repressor proteins to regulate the transcription of target genes. Downstream
targets in epidermal cells include the genes for K1 and K13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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